N-Methylprotoporphyrin N-Methylprotoporphyrin N-methyl Protoporphyrin IX is a transition state analog that potently inhibits protoporphyrin IX ferrochelatase (Ki = 10 nM), blocking the terminal step of the heme biosynthetic pathway. It is used to study the effect of heme synthesis blockade in cell systems.
Brand Name: Vulcanchem
CAS No.: 79236-56-9
VCID: VC21245749
InChI: InChI=1S/C35H36N4O4/c1-8-22-18(3)28-17-33-23(9-2)21(6)32(39(33)7)16-27-20(5)25(11-13-35(42)43)31(38-27)15-30-24(10-12-34(40)41)19(4)26(36-30)14-29(22)37-28/h8-9,14-17,37H,1-2,10-13H2,3-7H3,(H,40,41)(H,42,43)
SMILES: CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5C)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C
Molecular Formula: C35H36N4O4
Molecular Weight: 576.7 g/mol

N-Methylprotoporphyrin

CAS No.: 79236-56-9

Cat. No.: VC21245749

Molecular Formula: C35H36N4O4

Molecular Weight: 576.7 g/mol

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N-Methylprotoporphyrin - 79236-56-9

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Description N-methyl Protoporphyrin IX is a transition state analog that potently inhibits protoporphyrin IX ferrochelatase (Ki = 10 nM), blocking the terminal step of the heme biosynthetic pathway. It is used to study the effect of heme synthesis blockade in cell systems.
CAS No. 79236-56-9
Molecular Formula C35H36N4O4
Molecular Weight 576.7 g/mol
IUPAC Name 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17,22-pentamethyl-23H-porphyrin-2-yl]propanoic acid
Standard InChI InChI=1S/C35H36N4O4/c1-8-22-18(3)28-17-33-23(9-2)21(6)32(39(33)7)16-27-20(5)25(11-13-35(42)43)31(38-27)15-30-24(10-12-34(40)41)19(4)26(36-30)14-29(22)37-28/h8-9,14-17,37H,1-2,10-13H2,3-7H3,(H,40,41)(H,42,43)
Standard InChI Key PWQMZDDLPYUOLU-UHFFFAOYSA-N
SMILES CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5C)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C
Canonical SMILES CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5C)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C

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